3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide

• IUPAC Name: 3-bromo-N-[(E)-(3,4-dihydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H11BrN2O3/c15-11-3-1-2-10(7-11)14(20)17-16-8-9-4-5-12(18)13(19)6-9/h1-8,18-19H,(H,17,20)/b16-8+
• InChI Key: PYPQMZWTEOKPCD-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NN=CC2=CC(=C(C=C2)O)O
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C(=O)N/N=C/C2=CC(=C(C=C2)O)O
• Molecular Formula: C14H11BrN2O3
• Molecular Weight: 335.15 g/mol

Description

3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide, also known as BHBr, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BHBr is a hydrazide derivative of benzoic acid and has been shown to possess a variety of biochemical and physiological effects. In

Mechanism of Action

3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide exerts its effects through various mechanisms, including the inhibition of reactive oxygen species (ROS) and the modulation of signaling pathways involved in inflammation and cell proliferation. This compound has been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammatory responses. This compound also inhibits the activity of STAT3, a transcription factor involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress, inhibit inflammation, and induce apoptosis in cancer cells. This compound has also been shown to improve cognitive function and modulate the immune system.

Advantages and Limitations for Lab Experiments

3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, this compound has some limitations, including its relatively low potency and the need for further optimization to improve its therapeutic efficacy.

Future Directions

There are several future directions for research on 3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide. One potential area of research is the development of this compound derivatives with improved potency and selectivity. Another area of research is the investigation of the potential of this compound as a therapeutic agent in neurodegenerative disorders, such as Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on various signaling pathways.

Synthesis Methods

3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide can be synthesized by reacting 3,4-dihydroxybenzaldehyde and 3-bromobenzohydrazide in the presence of acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

3-bromo-N'-(3,4-dihydroxybenzylidene)benzohydrazide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to possess antioxidant, anti-inflammatory, and anticancer properties. This compound has also been investigated for its ability to modulate the immune system and improve cognitive function.